![molecular formula C10H8BrFN4OS2 B7638702 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-fluorophenyl)acetamide](/img/structure/B7638702.png)
2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-fluorophenyl)acetamide
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Overview
Description
2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-fluorophenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as ATFA, and it has gained significant attention due to its unique properties and potential benefits.
Mechanism of Action
The mechanism of action of ATFA involves its ability to selectively react with ROS, forming a fluorescent product. The reaction is thought to occur through the oxidation of the thiol group in ATFA by ROS, resulting in the formation of a fluorescent compound.
Biochemical and Physiological Effects:
ATFA has been shown to have minimal toxicity and does not appear to have any significant effects on cell viability or proliferation. However, the compound has been shown to have a significant effect on the levels of ROS in cells, which can have downstream effects on a variety of cellular processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of ATFA is its selectivity for ROS, which allows for specific detection of these important molecules in living cells. Additionally, ATFA is relatively easy to synthesize and can be used in a variety of experimental settings. However, one limitation of ATFA is its potential for non-specific labeling of other cellular components, which can complicate data interpretation.
Future Directions
There are several potential future directions for research on ATFA. One area of interest is the development of new fluorescent probes based on the ATFA scaffold, which could have improved properties and specificity for ROS detection. Additionally, ATFA could be used in combination with other fluorescent probes to study the interaction between ROS and other cellular components. Finally, ATFA could be used in studies of ROS-related diseases, such as cancer and neurodegenerative disorders, to gain a better understanding of the role of ROS in these conditions.
Synthesis Methods
The synthesis of ATFA involves the reaction of 2-amino-1,3,4-thiadiazole with 4-bromo-2-fluoroacetophenone in the presence of a thiol reagent. The reaction results in the formation of ATFA, which can be purified using standard laboratory techniques.
Scientific Research Applications
ATFA has been studied for its potential use in a variety of scientific applications. One area of interest is its potential as a fluorescent probe for detecting reactive oxygen species (ROS) in living cells. ATFA has been shown to selectively react with ROS, producing a fluorescent signal that can be detected using microscopy or flow cytometry.
properties
IUPAC Name |
2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrFN4OS2/c11-5-1-2-7(6(12)3-5)14-8(17)4-18-10-16-15-9(13)19-10/h1-3H,4H2,(H2,13,15)(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGIKMSCXXIUMQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)NC(=O)CSC2=NN=C(S2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrFN4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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